Cas no 119139-69-4 (Acetic acid, chloro[(4-cyanophenyl)hydrazono]-, ethyl ester)

• Product Name: Acetic acid, chloro[(4-cyanophenyl)hydrazono]-, ethyl ester
• CAS No: 119139-69-4
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 1211413
• PubChem ID: 74889465
• Update Time: 2025-04-20

Acetic acid, chloro[(4-cyanophenyl)hydrazono]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro[(4-cyanophenyl)hydrazono]-, ethyl ester
• 2-chloro-2-(4'-cyanophenylhydrazono)acetic acid ethyl ester
• 119139-69-4

• Inchi： 1S/C11H10ClN3O2/c1-2-17-11(16)10(12)15-14-9-5-3-8(7-13)4-6-9/h3-6,14H,2H2,1H3/b15-10+
• InChI Key： QHTRFRPQXNGAGZ-XNTDXEJSSA-N
• SMILES： Cl/C(/C(=O)OCC)=N/NC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 251.0461543g/mol
• Monoisotopic Mass: 251.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.5Ų